Cas no 946381-89-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• CAS No: 946381-89-1
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 6528363
• Update Time: 2025-08-04

N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(5-propyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide

• Inchi： 1S/C23H22N4O4/c1-2-5-22-25-26-23(31-22)18-11-16-6-3-4-7-17(16)27(18)13-21(28)24-12-15-8-9-19-20(10-15)30-14-29-19/h3-4,6-11H,2,5,12-14H2,1H3,(H,24,28)
• InChI Key： KLFCVXRRTRKWJN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=C(CCC)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide (CAS No. 946381-89-1)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide, identified by its CAS number 946381-89-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a benzodioxole moiety, which is known for its stability and bioavailability-enhancing properties, alongside a propyl-substituted oxadiazole, contributes to the compound's unique pharmacological profile. These structural elements are often leveraged in the design of molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in indole derivatives due to their diverse range of biological activities. The indole core in N-(2H-1,3-benzodioxol-5-yl)methyl-2-2-(5-propyl-1,3,4-oxadiazol-2-y l)-1H-indol -1 -ylacetamide is particularly noteworthy, as it has been implicated in various pharmacological mechanisms. Studies have demonstrated that indole derivatives can modulate multiple signaling pathways, including those involved in inflammation, neuroprotection, and anticancer effects. The incorporation of a benzodioxole group further enhances the compound's potential by improving its metabolic stability and solubility.

The 5-propyl-substituted oxadiazole moiety in this compound adds another layer of complexity to its pharmacological properties. Oxadiazoles are known for their ability to interact with a variety of biological targets, including enzymes and receptors involved in pain perception and inflammation. The propyl substitution at the 5-position of the oxadiazole ring is particularly interesting, as it has been shown to enhance the compound's binding affinity and duration of action. This modification is often employed in drug design to achieve better pharmacokinetic profiles.

Recent research has highlighted the potential of N-(2H - 1 , 3 - benzodioxol - 5 - yl ) methyl - 2 - 2 - ( 5 - prop y l - 1 , 3 , 4 - ox adiaz ol - 2 - y l ) - 1 H - ind ol - 1 - y lacet amide) as a lead compound for further development. Preclinical studies have shown that this molecule exhibits significant activity in models of pain and inflammation. The compound's ability to interact with specific receptors and enzymes suggests that it may have therapeutic potential in conditions such as chronic pain syndromes and inflammatory disorders.

The synthesis of N-(2H - 1 , 3 - benzodioxol - 5 - yl ) methyl - 2 - 2 - ( 5 - prop y l - 1 , 3 , 4 - ox adiaz ol - 2 - y l ) - 1 H - ind ol b >) is an intricate process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including the formation of the indole core through cyclization reactions, followed by functional group modifications to introduce the benzodioxole and oxadiazole moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired structural complexity.

The pharmacokinetic properties of N-(2H – 1 , 3 – benzodioxol – 5 – yl) methyl – b enz o diox ole – m ethyl – ac et am ide b >) are also an area of active investigation. Studies have shown that this compound exhibits good oral bioavailability and distributes widely throughout the body after administration. These findings are crucial for understanding how the compound will behave in vivo and for optimizing dosing regimens. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, suggesting its potential for further clinical development.

The future direction of research on N-(2H – b enz odiox ol – b enz o diox ol – m ethy l) ac et am ide b >) will likely focus on elucidating its mechanism of action at a molecular level. Understanding how the compound interacts with its target proteins and how these interactions lead to therapeutic effects will be essential for designing more effective derivatives. Additionally, efforts will be made to explore new synthetic routes that improve yield and scalability while maintaining high purity standards.

In conclusion, N-(benzodioxol–methyl–acetamide b >) represents a promising lead compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development in areas such as pain management and inflammation control. As research continues to uncover more about its pharmacological properties and synthetic pathways, this compound is poised to make meaningful contributions to the field of medicinal chemistry.